Cas no 1805911-54-9 (Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate
• CAS No: 1805911-54-9
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5005903
• Update Time: 2025-07-21

Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate

• Inchi： 1S/C14H18O3/c1-4-17-14(16)9-13-6-5-12(7-10(13)2)8-11(3)15/h5-7H,4,8-9H2,1-3H3
• InChI Key： XPFVRFVCUGTAAQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CC(C)=O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate

Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate (CAS No. 1805911-54-9): A Comprehensive Overview

Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate, identified by its CAS number 1805911-54-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate consists of a phenyl ring substituted with a methyl group at the 2-position and an acetoacetate moiety at the 4-position, linked to an ethyl ester group. This configuration imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

In recent years, there has been a growing interest in exploring the pharmacological properties of Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes, which could be relevant in the treatment of metabolic disorders and inflammatory conditions.

One of the most compelling aspects of Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate is its role as a building block in the synthesis of more complex molecules. The presence of both an ester and an acetoacetate group provides multiple points for functionalization, allowing chemists to design derivatives with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop novel drug candidates with improved efficacy and reduced side effects.

The synthesis of Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate involves multi-step organic reactions, typically starting from readily available phenolic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. These synthetic routes highlight the compound's significance as a key intermediate in industrial-scale chemical production.

From a biochemical perspective, Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate has shown promise in modulating cellular processes. Its ability to interact with biological targets suggests potential applications in drug discovery and development. Researchers are particularly interested in its effects on enzymes involved in lipid metabolism and inflammation, areas where therapeutic intervention is critically needed.

The compound's unique structural features also make it a valuable tool for studying enzyme mechanisms and binding interactions. By using Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate as a substrate or inhibitor, scientists can gain insights into the function of key metabolic enzymes. This information is crucial for designing more effective drugs targeting these pathways.

In addition to its pharmacological potential, Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate has found applications in analytical chemistry. Its distinct spectral properties make it useful for developing analytical methods for detecting trace amounts of this compound in environmental and biological samples. Such methods are essential for monitoring industrial processes and ensuring compliance with regulatory standards.

The future prospects of Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate are promising, with ongoing research aimed at uncovering its full potential. As synthetic chemistry advances, new derivatives and analogs are being developed to enhance their therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative applications for this compound in medicine and beyond.

In conclusion, Ethyl 2-methyl-4-(2-oxopropyl)phenylacetate (CAS No. 1805911-54-9) is a multifaceted compound with significant implications in chemical synthesis, pharmacology, and analytical chemistry. Its unique structure and functional properties make it a valuable asset in the pursuit of novel therapeutic agents and biochemical research tools. As research continues to unfold, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.